N-butyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide

• IUPAC Name: N-butyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide
• InChI: InChI=1S/C18H25N3O5/c1-5-6-9-19-15(22)7-8-16-20-18(21-26-16)12-10-13(23-2)17(25-4)14(11-12)24-3/h10-11H,5-9H2,1-4H3,(H,19,22)
• InChI Key: ORSRKAYFMMSKLN-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CCC1=NC(=NO1)C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C18H25N3O5
• Molecular Weight: 363.4 g/mol

Description

N-butyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide, also known as TMDP, is a chemical compound that has been extensively studied for its potential applications in scientific research. TMDP is a member of the oxadiazole family of compounds, which have been shown to have a wide range of biological activities. In

Future Directions

In terms of future directions, it is worth noting that similar compounds have shown promising results in biological evaluations. For instance, some (E)-3-(3,4,5-trimethoxyphenyl)acrylic acid (TMCA) amide derivatives exhibited good anticonvulsant activity in primary evaluation. Therefore, “N-butyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide” and its derivatives could potentially be useful lead compounds for further investigation in the development of anticonvulsant and sedative agents.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various targets such as tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .

Mode of Action

It’s known that the 3,4,5-trimethoxyphenyl (tmp) group, which is a part of this compound, plays a critical role in the fitting of the colchicine and combretastatin analogs into the colchicine binding site (cbs) of the αβ-tubulin heterodimer .

Biochemical Pathways

Compounds with similar structures have been found to affect various pathways related to their targets, leading to a range of biological effects .

Pharmacokinetics

The trimethoxyphenyl (tmp) group, which is a part of this compound, is known to be a valuable core of a variety of biologically active molecules found either in natural products or synthetic compounds .

Result of Action

Compounds with similar structures have shown notable anti-cancer effects by effectively inhibiting their targets .